3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1H-indol-2-one
• InChI: InChI=1S/C19H19NO3/c1-11-4-6-13(3)14(8-11)17(21)10-19(23)15-9-12(2)5-7-16(15)20-18(19)22/h4-9,23H,10H2,1-3H3,(H,20,22)
• InChI Key: DHWQGCDAMVWBEI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)C(=O)CC2(C3=C(C=CC(=C3)C)NC2=O)O

Description

3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one, also known as DIMPI, is a synthetic compound that belongs to the class of indolinone derivatives. It has been extensively studied for its potential applications in various scientific research fields due to its unique chemical properties and biological effects.

Mechanism of Action

The exact mechanism of action of 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and cancer development. It also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in various cell types. It also reduces the formation of reactive oxygen species (ROS), which are known to contribute to oxidative stress and inflammation. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one in lab experiments is its relatively low toxicity compared to other synthetic compounds. It also exhibits a wide range of biological activities, which makes it a versatile tool for studying various biological processes. However, one of the limitations of using 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one. One potential area of research is the development of novel drug delivery systems that can improve its solubility and bioavailability. Another area of research is the investigation of its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one and to identify its molecular targets.

Synthesis Methods

The synthesis of 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one involves the reaction between 2,5-dimethylphenylacetic acid and 3-hydroxy-5-methylindole in the presence of acetic anhydride and sulfuric acid. The reaction mixture is then refluxed for several hours and the resulting product is purified by column chromatography. The yield of 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one is typically around 50-60%.

Scientific Research Applications

3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. It has been studied for its potential applications in various scientific research fields, such as cancer research, neuroscience, and immunology.